Cas no 30483-14-8 (10a,4a-(Iminomethano)benzocycloocten-12-one,1,4,5,6,7,8,9,10-octahydro- (8CI))

• Product Name: 10a,4a-(Iminomethano)benzocycloocten-12-one,1,4,5,6,7,8,9,10-octahydro- (8CI)
• CAS No: 30483-14-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 312458
• PubChem ID: 300322
• Update Time: 2025-04-19

10a,4a-(Iminomethano)benzocycloocten-12-one,1,4,5,6,7,8,9,10-octahydro- (8CI) Chemical and Physical Properties

Names and Identifiers

• 10a,4a-(Iminomethano)benzocycloocten-12-one,1,4,5,6,7,8,9,10-octahydro- (8CI)
• 14-Oxo-13-aza<6.4.2>propell-10-en
• 14-Oxo-13-aza[6.4.2]propell-10-en
• 4a,10a-(Iminomethano)benzocycloocten-11-one, 1,4,5,6,7,8,9,10-octahydro-
• AC1L6W2I
• RCL T169528
• 1,4,5,6,7,8,9,10-Octahydro-4a,10a-(azenometheno)benzo[8]annulen-11-ol
• NSC174680
• DTXSID10952804
• 30483-14-8
• NSC 174680
• AKOS024321439
• NSC-174680

• Inchi： 1S/C13H19NO/c15-11-12-7-3-1-2-4-9-13(12,14-11)10-6-5-8-12/h5-6H,1-4,7-10H2,(H,14,15)
• InChI Key： VFYRKGAMLRZLPZ-UHFFFAOYSA-N
• SMILES： O=C1C23CC=CCC2(CCCCCC3)N1

Computed Properties

• Exact Mass: 205.14700
• Monoisotopic Mass: 205.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 2.6

Experimental Properties

• Density: 1.1
• Boiling Point: 399.6°Cat760mmHg
• Flash Point: 239.4°C
• Refractive Index: 1.556
• PSA: 29.10000
• LogP: 2.87440